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For Researchers, Scientists, and Drug Development Professionals

Introduction
Tungsten tetrachloride (WCl₄) is a dark gray to black crystalline solid.[1] It is a covalent

compound used in various fields, including as a catalyst and as a precursor for the synthesis of

other tungsten-containing materials.[2] Due to its high reactivity, particularly with water and

moisture, tungsten tetrachloride presents significant hazards and requires careful handling.[2]

This guide provides an in-depth overview of the known hazards and toxicity of tungsten

tetrachloride, compiled from available safety data and toxicological information.

Physicochemical Properties
A summary of the key physicochemical properties of tungsten tetrachloride is presented in

Table 1. Understanding these properties is crucial for safe handling and storage.

Table 1: Physicochemical Properties of Tungsten Tetrachloride
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Property Value Reference(s)

Chemical Formula WCl₄ [1]

Molecular Weight 325.65 g/mol [1]

Appearance
Dark gray to black powder or

crystals
[1]

Melting Point Decomposes [3]

Boiling Point 338.99 °C (estimate) [3]

Density 4.624 g/cm³ [3]

Solubility Reacts with water [2][4]

Hazards and Toxicity
The primary hazard associated with tungsten tetrachloride is its high reactivity, particularly with

water. Upon contact with moisture, it hydrolyzes to form tungsten oxides and hydrochloric acid

(HCl), a toxic and corrosive gas.[2][4] This reaction is vigorous and can lead to the release of

toxic fumes.[2][5]

Summary of Hazards
Tungsten tetrachloride is classified as a hazardous substance.[6] The key hazards are

summarized in Table 2.

Table 2: Hazard Classification of Tungsten Tetrachloride
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Hazard Classification
GHS Hazard
Statement(s)

Reference(s)

Skin

Corrosion/Irritation
Category 1B

H314: Causes severe

skin burns and eye

damage

[7]

Serious Eye

Damage/Eye Irritation
Category 1

H318: Causes serious

eye damage
[8]

Acute Toxicity (Oral) Harmful if swallowed
H302: Harmful if

swallowed
[9]

Specific target organ

toxicity — Single

exposure (Respiratory

tract irritation)

May cause respiratory

irritation

H335: May cause

respiratory irritation
[10]

Toxicological Data
Specific quantitative toxicological data, such as LD50 (median lethal dose) or LC50 (median

lethal concentration) values for tungsten tetrachloride, are not readily available in the public

domain. The available information is largely qualitative, focusing on the corrosive and irritant

nature of the compound and its hydrolysis products. For comparison, the oral LD50 for the

related compound, tungsten hexachloride (WCl₆), has been reported as 1.08 g/kg in mice and

1.8 g/kg in rats.[4]

The toxicity of tungsten tetrachloride is primarily attributed to its rapid hydrolysis to hydrochloric

acid. Ingestion, inhalation, or skin contact will lead to severe chemical burns.[6]

Ingestion: Causes severe chemical burns to the oral cavity and gastrointestinal tract.[6]

Symptoms of tungsten poisoning, in general, can include diarrhea, respiratory distress, and

circulatory collapse.[6]

Inhalation: Causes chemical burns to the respiratory tract and may lead to respiratory

irritation, coughing, choking, and mucous membrane damage.[4][6] Inhalation of high

concentrations of hydrogen chloride fumes can be fatal.[6]
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Skin Contact: Causes severe chemical burns, which may be deep and slow to heal.[6]

Eye Contact: Causes severe eye damage, including burns and potential blindness.[4][6]

Chronic Health Effects
Long-term exposure to tungsten tetrachloride or its acidic hydrolysis products may lead to

chronic health issues. Repeated or prolonged exposure to acids can result in dental erosion

and irritation of the airways, potentially leading to respiratory diseases.[6] Limited evidence

suggests that long-term occupational exposure may have cumulative health effects.[6] The

carcinogenicity of tungsten tetrachloride has not been established.[11]

Mechanism of Toxicity
The primary mechanism of toxicity for tungsten tetrachloride is its rapid and exothermic

reaction with water, leading to the formation of hydrochloric acid and tungsten oxides.[2][4] The

generated hydrochloric acid is a strong corrosive agent that causes immediate and severe

damage to biological tissues upon contact.

Figure 1: Hazard pathway of Tungsten Tetrachloride.

Experimental Protocols for Toxicity Assessment
While specific experimental protocols for tungsten tetrachloride toxicity are not available in the

cited literature, standard methodologies, such as those outlined by the Organisation for

Economic Co-operation and Development (OECD), would be employed to assess its toxicity.

Acute Oral Toxicity - Fixed Dose Procedure (OECD
Guideline 420)
This method is designed to assess the acute oral toxicity of a substance. The general workflow

is as follows:
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Start: Sighting Study
(Determine starting dose)

Administer Fixed Dose
(e.g., 5, 50, 300, 2000 mg/kg)
to fasted female rats (typically)

Observe Animals for 14 days
(Clinical signs, mortality, body weight)

Gross Necropsy of all animals

Evident Toxicity?

Yes, test lower dose

No Evident Toxicity

No

Test higher dose

End: Classification of Toxicity

Click to download full resolution via product page

Figure 2: Workflow for Acute Oral Toxicity Testing.

Methodology:

Sighting Study: An initial study with a small number of animals is conducted to determine the

appropriate starting dose for the main study.[12]
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Dosing: A group of animals, typically fasted female rats, are administered a single oral dose

of the test substance.[12] The doses are selected from a series of fixed levels (5, 50, 300,

and 2000 mg/kg).[12]

Observation: The animals are observed for a period of 14 days for signs of toxicity, including

changes in behavior, body weight, and mortality.[12]

Dose Adjustment: Depending on the outcome at a particular dose level, the next group of

animals is dosed at a higher or lower fixed dose.[12]

Necropsy: At the end of the observation period, all surviving animals are euthanized and a

gross necropsy is performed to identify any treatment-related abnormalities.[12]

Skin Corrosion/Irritation (OECD Guideline 404)
This test determines the potential of a substance to cause skin corrosion or irritation. A small

amount of the test substance is applied to the shaved skin of an animal (typically a rabbit) for a

defined period. The skin is then observed for signs of erythema (redness) and edema (swelling)

at specified intervals.

Eye Corrosion/Irritation (OECD Guideline 405)
This test evaluates the potential of a substance to cause serious eye damage or irritation. A

small amount of the test substance is instilled into the conjunctival sac of one eye of an animal

(typically a rabbit). The eye is then examined for signs of corneal opacity, iritis, conjunctival

redness, and chemosis (swelling) at various time points.

Handling and Safety Precautions
Given its hazardous nature, strict safety protocols must be followed when handling tungsten

tetrachloride.

Engineering Controls: Work should be conducted in a well-ventilated area, preferably in a

fume hood, to avoid inhalation of dust and fumes.[11]

Personal Protective Equipment (PPE):

Eye/Face Protection: Chemical safety goggles and a face shield are mandatory.[7][11]
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Skin Protection: Wear appropriate chemical-resistant gloves and protective clothing to

prevent skin contact.[7][13]

Respiratory Protection: If there is a risk of inhalation, a NIOSH-approved respirator should

be used.[11][13]

Handling: Avoid all personal contact, including inhalation.[6] Avoid generating dust.[11]

Handle and store under an inert gas, such as argon, to prevent reaction with air and

moisture.[11]

Storage: Store in a cool, dry, well-ventilated place in a tightly sealed container.[10][11] Keep

away from water and moisture.[11] Do not use aluminum or galvanized containers.[6]

First Aid Measures
In case of exposure to tungsten tetrachloride, immediate medical attention is required.

Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing. If breathing is difficult, give oxygen. Seek immediate medical attention.[7][14]

Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Seek immediate medical attention.[7][14]

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes. Remove contact lenses, if present and easy to do. Continue rinsing. Seek

immediate medical attention.[7][14]

Ingestion: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.[7][14]

Conclusion
Tungsten tetrachloride is a highly reactive and corrosive compound that poses significant

health risks. Its toxicity is primarily driven by its rapid hydrolysis in the presence of moisture to

form hydrochloric acid. While specific quantitative toxicological data for tungsten tetrachloride is

limited, the severe corrosive effects on the skin, eyes, and respiratory and gastrointestinal

tracts are well-established. Researchers, scientists, and drug development professionals must

handle this compound with extreme caution, adhering to strict safety protocols to minimize the
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risk of exposure and injury. Further research is needed to fully characterize the toxicological

profile of tungsten tetrachloride, including its potential for chronic toxicity and carcinogenicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b15747763/docs#tungsten-tetrachloride-a-comprehensive-technical-guide-to-its-hazards-and-toxicity
https://www.benchchem.com/product/b15747763/docs#tungsten-tetrachloride-a-comprehensive-technical-guide-to-its-hazards-and-toxicity
https://www.benchchem.com/product/b15747763?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15747763?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

